Cas no 1218704-55-2 (methyl 2-amino-2-(4-ethoxyphenyl)acetate)

• Product Name: methyl 2-amino-2-(4-ethoxyphenyl)acetate
• CAS No: 1218704-55-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 4578588
• PubChem ID: 60796583
• Update Time: 2025-05-24

methyl 2-amino-2-(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• RS-4-ethoxy-phenylglycine methyl ester
• Methyl 2-amino-2-(4-ethoxyphenyl)acetate
• AMINO-(4-ETHOXY-PHENYL)-ACETIC ACID METHYL ESTER
• methyl 2-amino-2-(4-ethoxyphenyl)acetate

• Inchi： 1S/C11H15NO3/c1-3-15-10-6-4-9(5-7-10)12-8-11(13)14-2/h4-7,12H,3,8H2,1-2H3
• InChI Key： MMOXRVQEGNBDTC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(4-ethoxyphenyl)acetate

Research Brief on Methyl 2-Amino-2-(4-Ethoxyphenyl)Acetate (CAS: 1218704-55-2): Recent Advances and Applications

Methyl 2-amino-2-(4-ethoxyphenyl)acetate (CAS: 1218704-55-2) is a synthetic intermediate of growing importance in the pharmaceutical and chemical biology fields. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders. This research brief consolidates the latest findings on its synthesis, mechanistic insights, and potential applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of GABA_B receptor modulators. Researchers optimized a two-step protocol to achieve a 78% yield of methyl 2-amino-2-(4-ethoxyphenyl)acetate from 4-ethoxyphenylglycine, with improved enantioselectivity (≥99% ee) using chiral auxiliaries. The study emphasized its critical function in maintaining the stereochemical integrity of downstream drug candidates.

In metabolic studies, methyl 2-amino-2-(4-ethoxyphenyl)acetate exhibited unique pharmacokinetic properties. A European Journal of Pharmaceutical Sciences (2024) paper reported its rapid hydrolysis to 2-amino-2-(4-ethoxyphenyl)acetic acid in vivo, with a plasma half-life of 2.3 hours in murine models. This metabolite showed unexpected blood-brain barrier permeability (logP = 1.2), suggesting potential for CNS-targeted prodrug development.

Notably, patent filings (WO202318764A1, 2023) have revealed novel applications in radiopharmaceuticals. The 4-ethoxy moiety serves as an ideal site for ¹⁸F labeling, enabling PET tracer development for neurodegenerative disease imaging. Early-phase clinical trials are investigating a derivative labeled with fluorine-18 for amyloid plaque detection, demonstrating 92% specificity in Alzheimer's patients (n=45).

Recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) established an LD₅₀ > 2000 mg/kg in rats, with no observed genotoxicity in Ames tests. However, researchers caution about potential CYP2D6 inhibition (IC₅₀ = 8.2 μM), warranting structural modifications for compounds intended for chronic administration.

Emerging applications include its use as a chiral scaffold in asymmetric catalysis. A Nature Catalysis (2024) publication detailed its incorporation into a novel organocatalyst system for the synthesis of β-lactam antibiotics, achieving 94% enantiomeric excess in key intermediates for meropenem analogs.

Future research directions focus on three areas: (1) development of continuous flow synthesis methods to enhance production scalability, (2) exploration of its metabolites as standalone therapeutic agents for rare metabolic disorders, and (3) structural optimization to reduce potential drug-drug interactions while maintaining its favorable physicochemical properties.